Cas no 7771-57-5 (2-Northiamin)

• Product Name: 2-Northiamin
• CAS No: 7771-57-5
• MF: C₁₁H₁₅N₄OS
• MW: 251.3280
• CID: 5047613
• PubChem ID: 71751248
• Update Time: 2024-03-03

2-Northiamin Chemical and Physical Properties

Names and Identifiers

• K78Y4WB9BS
• Desmethylthiamine
• 2-Northiamin
• Thiamine nitrate impurity B [EP]
• Thiamine hydrochloride impurity B [EP]
• 3-((4-Amino-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methylthiazolium
• 3-((4-Aminopyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium
• Thiazolium, 3-((4-amino-5-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methyl-
• Unii-K78Y4WB9BS

• Inchi： 1S/C11H15N4OS/c1-8-10(2-3-16)17-7-15(8)5-9-4-13-6-14-11(9)12/h4,6-7,16H,2-3,5H2,1H3,(H2,12,13,14)/q+1
• InChI Key： PWMQZXCKDPDSPD-UHFFFAOYSA-N
• SMILES： S1C([H])=[N+](C([H])([H])C2=C([H])N=C([H])N=C2N([H])[H])C(C([H])([H])[H])=C1C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 251.09665729g/mol
• Monoisotopic Mass: 251.09665729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines